Cas no 53658-58-5 (2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one)

2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one structure
53658-58-5 structure
Product Name:2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one
CAS No:53658-58-5
MF:C7H10N2O2
MW:154.166501522064
MDL:MFCD18814796
CID:371876
PubChem ID:171289
Update Time:2025-04-19

2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one Chemical and Physical Properties

Names and Identifiers

    • 3H-Isoxazolo[4,5-d]azepin-3-one,2,4,5,6,7,8-hexahydro-
    • 2H-Isoxazolo[4,5-d]azepin-3(4H)-one,5,6,7,8-tetrahydro-(9CI)
    • 5,6,7,8-tetrahydro-4H-[1,2]oxazolo[4,5-d]azepin-3-one
    • 4H-isoxazolo[4,5-d]azepin-3-ol, 5,6,7,8-tetrahydro-
    • 5,6,7,8-Tetrahydro-4H-[1,2]oxazolo[4,5-d]azepin-3-ol
    • 5,6,7,8-tetrahydro-4H-[1,2]oxazolo[4,5-d]azepin-6-ium-3-olate
    • 2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one
    • CHEMBL309689
    • 5,6,7,8-Tetrahydro-2H-isoxazolo[4,5-d]azepin-3(4H)-one
    • THAZ
    • DTXSID00201893
    • 2H-Isoxazolo(4,5-d)azepin-3(4H)-one, 5,6,7,8-tetrahydro-
    • 53658-58-5
    • SCHEMBL7412843
    • AKOS023622247
    • 5,6,7,8-tetrahydro-4h-isoxazolo-[ 4,5-d]azepin-3-ol
    • 2H,3H,4H,5H,6H,7H,8H-[1,2]oxazolo[4,5-d]azepin-3-one
    • EN300-303366
    • 5,6,7,8-Tetrahydro-4H-isoxazolo(4,5-d)azepin-3-ol
    • 5,6,7,8-Tetrahydro-2H-isoxazolo(4,5-d)azepin-3(4H)-one
    • BDBM50224808
    • MDL: MFCD18814796
    • Inchi: 1S/C7H10N2O2/c10-7-5-1-3-8-4-2-6(5)11-9-7/h8H,1-4H2,(H,9,10)
    • InChI Key: KHTRGFVHYPWHIZ-UHFFFAOYSA-N
    • SMILES: O1C2=C(C(N1)=O)CCNCC2

Computed Properties

  • Exact Mass: 154.0743
  • Monoisotopic Mass: 154.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 50.4Ų

Experimental Properties

  • PSA: 50.36

2H,3H,4H,5H,6H,7H,8H-1,2oxazolo4,5-dazepin-3-one Pricemore >>

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